N-(4-chloro-2,5-dimethoxyphenyl)-2-cyanoacetamide

• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-2-cyanoacetamide
• InChI: InChI=1S/C11H11ClN2O3/c1-16-9-6-8(14-11(15)3-4-13)10(17-2)5-7(9)12/h5-6H,3H2,1-2H3,(H,14,15)
• InChI Key: BDIUQLVQARVPQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)CC#N)OC)Cl
• Molecular Formula: C11H11ClN2O3
• Molecular Weight: 254.67 g/mol

Description

N-(4-chloro-2,5-dimethoxyphenyl)-2-cyanoacetamide (NCDC) is a synthetic organic compound with a wide range of applications in scientific research. It is a colorless solid that is insoluble in water and soluble in organic solvents. NCDC has been used in numerous laboratory experiments for its various biochemical and physiological properties.

Scientific Research Applications

Epoxy Resin Curing Agents

Cyanoacetamides, including derivatives like N-(4-chloro-2,5-dimethoxyphenyl)-2-cyanoacetamide, have been identified as novel curing agents for epoxy resins. Their application in this domain is due to the ability to produce clear, tough solids with high glass transition temperatures, good mechanical strength, and excellent adhesion to metal surfaces. These compounds act as latent hardeners that require curing initiators, offering potential for the formulation of storage-stable systems with quick hardening above certain temperatures. The versatility of cyanoacetamides in curing epoxy resins opens up innovative avenues in materials science and engineering (Renner et al., 1988).

Synthesis of Pharmaceutical Analogues

N-(4-chloro-2,5-dimethoxyphenyl)-2-cyanoacetamide and its derivatives play a critical role in the synthesis of various pharmaceutical analogues. One study demonstrates the efficient synthesis of N1-substituted 2,5-dioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarboxamides, analogues of well-known pharmaceuticals, using cyanoacetamide derivatives. These compounds have potential applications in the development of new therapeutic agents, showcasing the versatility of cyanoacetamides in medicinal chemistry (Yermolayev et al., 2008).

Potential Insecticidal Agents

Research into N-(4-chloro-2,5-dimethoxyphenyl)-2-cyanoacetamide derivatives has uncovered their potential as insecticidal agents. A study synthesizing N-(4-chlorophenyl)-2-phenoxyacetamide derivatives through interaction with cyanoacetamide derivatives revealed compounds with excellent insecticidal efficacy against the cotton leafworm, Spodoptera littoralis. This application signifies the potential of cyanoacetamide derivatives in developing new, effective insecticides for agricultural use (Rashid et al., 2021).

Analgesic and Anti-Inflammatory Activities

The synthesis and evaluation of derivatives from N-(4-chloro-2,5-dimethoxyphenyl)-2-cyanoacetamide have shown promising analgesic and anti-inflammatory activities. A study involving the cyclocondensation of specific cyanoacetamides resulted in compounds with significant analgesic effects, comparable to known analgesics like sodium metamizole. This research highlights the therapeutic potential of cyanoacetamide derivatives in pain management and inflammation treatment (Yusov et al., 2019).